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Compound of Interest

Compound Name: (+)-trans-C75

Cat. No.: B167901

For researchers, scientists, and drug development professionals working with (+)-trans-C75, a
potent inhibitor of fatty acid synthase (FASN), adherence to strict safety protocols is paramount.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for (+)-trans-C75 is not publicly available, an SDS
for its enantiomer, (-)-trans-C75, indicates that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS) and has no primary irritant effect on the
skin.[1] However, as a matter of prudent laboratory practice and because it is a bioactive
molecule intended for research use only, (+)-trans-C75 should be handled as a potentially
hazardous substance.[1] All direct contact must be avoided.

Core Personal Protective Equipment (PPE) Requirements:
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PPE Component Specification Purpose

Nitrile gloves are
recommended as a minimum
standard. Due to a lack of )
Gloves N ) To prevent skin contact.
specific permeation data,
consider double-gloving for

extended handling periods.

Safety glasses with side

Eye Protection shields or chemical splash To protect eyes from splashes.

goggles.

To protect skin and clothing
Lab Coat A standard laboratory coat. o
from contamination.

A NIOSH-approved N95
respirator or equivalent is
) ) recommended, especially To prevent inhalation of the
Respiratory Protection ]
when handling the powder powder.
form where aerosol generation

is possible.

Handling Procedures:

Preparation: All handling of the solid compound and preparation of solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Weighing: When weighing the powdered form, use careful techniques to avoid creating dust.

e Solution Preparation: (+)-trans-C75 is often dissolved in organic solvents such as DMSO.[1]
Handle these solvents with appropriate care and within a fume hood.

o General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling the compound, even if gloves were worn.[1]

Storage and Disposal Plan
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Proper storage is crucial for maintaining the stability of (+)-trans-C75, and a clear disposal plan
is necessary for laboratory safety and environmental compliance.

Storage Recommendations:

Form Storage Temperature Duration
Solid -20°C Long-term
Solutions in Organic Solvents -80°C Short- to medium-term

Disposal Plan:
o Waste Collection:

o Solid Waste: Collect any unused solid (+)-trans-C75 and any materials grossly
contaminated with the powder (e.g., weighing paper, contaminated gloves) in a clearly
labeled, sealed container for hazardous chemical waste.

o Liquid Waste: Collect solutions of (+)-trans-C75 and any rinsate from cleaning
contaminated glassware in a separate, sealed, and clearly labeled container for hazardous
chemical waste. Do not mix with other waste streams unless compatibility has been
confirmed.

o Sharps: Any needles or other sharps used to handle solutions of (+)-trans-C75 should be
disposed of in a designated sharps container.

» Waste Disposal:

o All waste containing (+)-trans-C75 must be disposed of as hazardous chemical waste.

[¢]

Follow all institutional, local, and national regulations for the disposal of chemical waste.

[¢]

Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures.

[e]

Do not dispose of (+)-trans-C75 down the drain or in the regular trash.
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Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of (+)-trans-C75.
Materials:
e (+)-trans-C75 (solid)
¢ Anhydrous Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance
e Chemical fume hood
o Vortex mixer
« Sterile microcentrifuge tubes or vials
o Appropriate PPE (see table above)
Procedure:
e Pre-operation:
o Ensure the chemical fume hood is functioning correctly.
o Don all required PPE.
o Prepare a designated waste container for any contaminated materials.
» Weighing:

o In the chemical fume hood, carefully weigh the desired amount of (+)-trans-C75 powder
onto a piece of weighing paper using a calibrated analytical balance.

¢ Dissolution:
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o Transfer the weighed powder to a sterile vial.

o Add the calculated volume of anhydrous DMSO to achieve the desired stock
concentration.

o Securely cap the vial.
e Mixing:

o Vortex the solution until the (+)-trans-C75 is completely dissolved. Gentle warming may
be required for higher concentrations, but this should be done with caution to avoid
degradation.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C.

Workflow for Safe Handling of (+)-trans-C75
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Caption: Workflow for the safe handling of (+)-trans-C75 from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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